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Compound of Interest

[1,1'-Biphenyl]-3,3",4,4'-
Compound Name:
tetracarboxylic acid

cat. No.: B1269303

An In-depth Technical Guide to [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic Acid and Its
Synonyms

This technical guide provides a comprehensive overview of [1,1'-Biphenyl]-3,3',4,4'-
tetracarboxylic acid, a key chemical intermediate. It is intended for researchers, scientists,
and professionals in drug development and materials science. This document details the
compound's synonyms, chemical and physical properties, and its primary application in the
synthesis of high-performance polyimides.

Nomenclature and Synonyms

[1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid is known by several alternative names in
scientific literature and commercial applications. A comprehensive list of these synonyms is
provided below to aid in literature searches and material sourcing.
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Synonym

Reference

3,3',4,4'-Biphenyltetracarboxylic acid

[1]2]

4-(3,4-dicarboxyphenyl)phthalic Acid

[1]

4,4'-Biphthalic acid

[1]

3,4,3',4'-biphenyltetracarboxylic acid

[1]

Biphenyl-3,3',4,4'-tetracarboxylicacid

[1]

[1,1'-biphenyl]3,3',5,5'-tetracarboxylic acid

[3]

p-Terphenyl-3,3",5,5"-tetracarboxylic acid

[3]

Chemical and Physical Properties

The intrinsic properties of [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid are critical for its

application. The following table summarizes its key quantitative data.
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Property Value Reference
Molecular Formula C16H100s [11[3]
Molecular Weight 330.24 g/mol [1][2]

CAS Number 22803-05-0 [3]
Appearance Solid [1114]
Purity 97% - 98% [11[4]
Melting Point 280 °C [4]

Boiling Point 673.3 °C at 760 mmHg [4]

InChl=1S/C16H1008/c17-
13(18)9-3-1-7(5-
11(9)15(21)22)8-2-4-

InChl (9)15(21)22) [1]
10(14(19)20)12(6-
8)16(23)24/h1-6H,(H,17,18)

(H,19,20)(H,21,22)(H,23,24)

LFBALUPVVFCEPA-
InChl Key [1]
UHFFFAOYSA-N

Primary Application: Polyimide Synthesis

[1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid is a crucial precursor in the synthesis of high-
performance polyimides. These polymers are renowned for their exceptional thermal stability,
chemical resistance, and mechanical strength, making them indispensable in the aerospace
and microelectronics industries.[5] The tetracarboxylic acid is typically converted to its
dianhydride, 3,3',4,4'-biphenyltetracarboxylic dianhydride (BPDA), which then undergoes
polycondensation with a diamine.[6]

Logical Workflow: From Monomer to Polyimide

The following diagram illustrates the general workflow for the synthesis of polyimides using
[1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid.
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Caption: General workflow for polyimide synthesis.

Experimental Protocols

Detailed experimental procedures are essential for the successful synthesis and application of
this compound. Below are protocols for the synthesis of the tetracarboxylic acid and its
subsequent conversion to the dianhydride, based on published methods.

Synthesis of [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic Acid
via Hydrolysis

This protocol is adapted from a patented process involving the hydrolysis of a
biphenyltetracarboxylic acid ester.[6]

Experimental Workflow
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Caption: Workflow for the synthesis of the tetracarboxylic acid.
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Methodology:
e A solution of biphenyltetramethyl ester in chloroform is prepared.

e The solvent is removed, and a 20% aqueous solution of sodium hydroxide is added to the
residue.

e The mixture is heated to reflux and maintained at this temperature for 4 hours.
 After cooling, the solution is filtered.

o The filtrate is acidified with concentrated hydrochloric acid, resulting in the formation of a
white precipitate.

» The precipitate is collected by filtration, washed several times with water, and dried in an

oven at 100 °C to yield [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid.[6]
Synthesis of 3,3',4,4'-Biphenyltetracarboxylic
Dianhydride (BPDA)

The dianhydride is commonly synthesized from the corresponding tetracarboxylic acid through
dehydration.

Methodology:
» [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid is heated or boiled with acetic anhydride.[6]

 Alternatively, the tetracarboxylic acid can be placed in an oven and dried at 120 °C for 12
hours, followed by heating to approximately 250 °C for another 12 hours to induce
dehydration and form the dianhydride.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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